Cas no 35761-54-7 (Cabraleone)

Cabraleone structure

Product Name:Cabraleone

CAS No:35761-54-7

MF:C₃₀H₅₀O₃

MW:458.71600

CID:311504

PubChem ID:21625900

Update Time:2024-10-30

Cabraleone Chemical and Physical Properties

Names and Identifiers

- Dammaran-3-one,20,24-epoxy-25-hydroxy-,(24S)-
- Cabraleone
- Ocotillone
- (24S)-20,24-Epoxy-25-hydroxydammaran-3-one
- [ "20", "24-Epoxy-25-hydroxydammaran-3-one" ]
- Ocotillone-
- FS-9794
- 35761-54-7
- Dammaran-3-one, 20,24-epoxy-25-hydroxy-, (24S)-
- (5R,8R,9R,10R,13R,14R,17S)-17-((2S,5S)-5-(1-Hydroxy-1-methyl-ethyl)-2-methyl-tetrahydrofuran-2-yl)-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta(a)phenanthren-3-one
- (5R,8R,9R,10R,13R,14R,17S)-17-[(2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- CS-0023630
- SCHEMBL4197134
- UNII-N263H3VAJ6
- CHEBI:70464
- 17-(5-(2-Hydroxypropan-2-yl)-2-methyloxolan-2-yl)-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta(a)phenanthren-3-one
- CHEMBL224481
- (24S)-25-hydroxy-20,24-epoxydammaran-3-one
- AKOS032962212
- N263H3VAJ6
- (24S)-20,24-Epoxy-25-hydroxydammaran-3-one; Cabraleone
- HY-N2980
- Q27138801
- 20
- (24S)-20,24-Epoxy-25-hydroxy-5alpha-dammaran-3-one
- 17-[5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- (5R,8R,9R,10R,13R,14R,17S)-17-((2S,5S)-5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl)-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,13,15,16,17-dodecahydrocyclopenta(a)phenanthren-3-one
- DA-48638
- Inchi： InChI=1S/C30H50O3/c1-25(2)21-12-17-29(7)22(27(21,5)15-13-23(25)31)10-9-19-20(11-16-28(19,29)6)30(8)18-14-24(33-30)26(3,4)32/h19-22,24,32H,9-18H2,1-8H3/t19-,20+,21+,22-,24+,27+,28-,29-,30+/m1/s1
- InChI Key： XSQYWMLMQVUWSF-FXFLHSNUSA-N
- SMILES： O1[C@]([H])(C(C)(C)O)CC[C@@]1(C)[C@@]1([H])CC[C@]2(C)[C@]1([H])CC[C@]1([H])[C@@]3(C)CCC(C(C)(C)[C@]3([H])CC[C@@]21C)=O

Computed Properties

Exact Mass: 458.37600
Monoisotopic Mass: 458.376
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 33
Rotatable Bond Count: 2
Complexity: 830
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46.5A^2
XLogP3: 6.9

Experimental Properties

Color/Form: Powder
Density: 1.0±0.1 g/cm3
Boiling Point: 528.7±15.0 °C at 760 mmHg
Flash Point: 163.2±13.9 °C
PSA: 46.53000
LogP: 6.94920
Vapor Pressure: 0.0±3.2 mmHg at 25°C

Cabraleone Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Cabraleone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3561-1 mg	Cabraleone	35761-54-7		1mg	￥2035.00	2022-04-26
TargetMol Chemicals	TN3561-5 mg	Cabraleone	35761-54-7	98%	5mg	￥ 2,760	2023-07-11
TargetMol Chemicals	TN3561-1 mL * 10 mM (in DMSO)	Cabraleone	35761-54-7	98%	1 mL * 10 mM (in DMSO)	￥ 2860	2023-09-15
TargetMol Chemicals	TN3561-5mg	Cabraleone	35761-54-7		5mg	￥ 2760	2024-07-20
A2B Chem LLC	AF82767-5mg	Cabraleone	35761-54-7	98.0%	5mg	$494.00	2024-04-20
TargetMol Chemicals	TN3561-1 ml * 10 mm	Cabraleone	35761-54-7		1 ml * 10 mm	￥ 2860	2024-07-20

Cabraleone Related Literature

1. Dammarane triterpenes of Trevoa trinervis: structure and absolute stereochemistry of trevoagenins A, B, and C

Carmen Betancor,Raimundo Freire,Rosendo Hernández,Ernesto Suárez,Manuel Cortés,Thierry Prangé,Claudine Pascard J. Chem. Soc. Perkin Trans. 1 1983 1119